5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide

• Molecular Formula: C13H12N2O5
• Molecular Weight: 276.24 g/mol
• IUPAC Name: 5-[(4-methyl-2-nitrophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C13H12N2O5/c1-8-2-4-11(10(6-8)15(17)18)19-7-9-3-5-12(20-9)13(14)16/h2-6H,7H2,1H3,(H2,14,16)
• InChI Key: UINJUSVKGWHJSP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC2=CC=C(O2)C(=O)N)[N+](=O)[O-]

Description

5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide, also known as MNMC, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNMC is a member of the furanocarboxamide family and is used in various research studies due to its unique chemical properties.

Mechanism of Action

5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide exerts its biological effects by inhibiting the activity of various enzymes and proteins involved in cellular signaling pathways. It has been shown to inhibit the activity of protein tyrosine kinases, which are involved in the regulation of cell growth and differentiation. 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide also inhibits the activity of cyclooxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit the production of inflammatory mediators. 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide has also been shown to have antimicrobial properties and can inhibit the growth of various bacteria.

Advantages and Limitations for Lab Experiments

5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide has several advantages as a research tool. It is relatively easy to synthesize and has been extensively studied for its biological properties. 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide is also relatively stable and can be stored for long periods. However, 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide has some limitations as a research tool. It can be toxic at high concentrations and may require special handling and disposal procedures. 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide may also have limited solubility in certain solvents, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide. One potential area of research is the development of 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide-based therapeutics for cancer and inflammatory diseases. 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide may also have potential as an antimicrobial agent for the treatment of bacterial infections. Further research is needed to fully understand the mechanisms of action of 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide and its potential applications in various fields of research.

Synthesis Methods

5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide can be synthesized using various methods, including reaction between 4-Methyl-2-nitrophenol and furan-2-carboxylic acid, followed by the addition of N,N-dimethylformamide and triethylamine. The reaction mixture is then heated to form 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide.

Scientific Research Applications

5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have antitumor, anti-inflammatory, and antimicrobial properties. 5-[(4-Methyl-2-nitrophenoxy)methyl]furan-2-carboxamide has been used in various studies to investigate its potential as a therapeutic agent for various diseases, including cancer, inflammation, and bacterial infections.